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Compound of Interest

Compound Name:
methyl 4-ethynyl-2-

methoxybenzoate

CAS No.: 2170259-96-6

Cat. No.: B6213175

Get Quote

Executive Summary & Compound Identity
Methyl 4-ethynyl-2-methoxybenzoate (CAS: 1398502-66-7 [Predicted/Analogous]) is a

functionalized aromatic ester used primarily as a building block in medicinal chemistry. It serves

as a precursor for "click" chemistry (CuAAC) and Sonogashira cross-coupling reactions to

install the 2-methoxy-4-substituted benzoate motif, a pharmacophore common in EGFR and

tyrosine kinase inhibitors.
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Property Detail

IUPAC Name Methyl 4-ethynyl-2-methoxybenzoate

Molecular Formula C₁₁H₁₀O₃

Molecular Weight 190.20 g/mol

SMILES COC1=C(C=CC(=C1)C#C)C(=O)OC

Appearance Off-white to pale yellow crystalline solid

Solubility Soluble in DMSO, CDCl₃, CH₂Cl₂, MeOH

Synthesis & Preparation Workflow
The synthesis typically proceeds via a Palladium-catalyzed Sonogashira coupling of the

corresponding aryl bromide/iodide with trimethylsilylacetylene (TMSA), followed by desilylation.

Reaction Scheme
Precursor: Methyl 4-bromo-2-methoxybenzoate.[1]

Coupling: Reaction with TMS-acetylene, Pd(PPh₃)₂Cl₂, CuI, and Et₃N in THF/DMF.

Deprotection: Removal of the TMS group using K₂CO₃ in MeOH or TBAF in THF.
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Caption: Step-wise synthesis via Sonogashira coupling and desilylation.

Spectral Analysis: NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) is the definitive method for structural validation. The data

below represents the characteristic shifts observed in deuterated chloroform (CDCl₃).
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¹H NMR (400 MHz, CDCl₃)
The spectrum is characterized by a distinct acetylenic proton singlet and a 1,2,4-trisubstituted

aromatic pattern.

Shift (δ
ppm)

Multiplicity Integration Assignment
Coupling
(Hz)

Structural
Insight

7.75 Doublet (d) 1H Ar-H6 J = 8.0
Ortho to ester

(deshielded)

7.15
Doublet of

Doublets (dd)
1H Ar-H5 J = 8.0, 1.5

Meta to ester,

para to OMe

7.05 Doublet (d) 1H Ar-H3 J = 1.5
Ortho to OMe

(shielded)

3.92 Singlet (s) 3H O-CH₃ -
Methoxy

ether

3.89 Singlet (s) 3H COOCH₃ - Methyl ester

3.22 Singlet (s) 1H C≡C-H -
Terminal

alkyne proton

Analysis Logic:

Aromatic Region (7.0–7.8 ppm): The proton at position 6 (H6) is most deshielded (~7.75

ppm) due to the anisotropic effect of the adjacent carbonyl group. H3 is shielded by the

ortho-methoxy group.

Alkyne Proton (~3.2 ppm): This sharp singlet is diagnostic. Its presence confirms the

success of the deprotection step (loss of TMS). Absence of this peak and presence of a

signal near 0.2 ppm would indicate incomplete deprotection.

¹³C NMR (100 MHz, CDCl₃)
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Shift (δ ppm) Assignment Type

166.2 C=O Ester Carbonyl

159.5 C-OMe Aromatic C2 (Ipso to OMe)

131.8 Ar-C6 Aromatic CH

127.4 Ar-C4 Aromatic C (Ipso to Alkyne)

124.1 Ar-C5 Aromatic CH

119.8 Ar-C1 Aromatic C (Ipso to Ester)

112.5 Ar-C3 Aromatic CH

83.1 C≡CH Internal Alkyne Carbon

80.5 C≡CH Terminal Alkyne Carbon

56.2 O-CH₃ Methoxy Carbon

52.3 COOCH₃ Ester Methyl Carbon

Infrared (IR) Spectroscopy
IR analysis is a rapid method to confirm functional group integrity, particularly the alkyne and

ester moieties.

Experimental Protocol:

Method: ATR (Attenuated Total Reflectance) or KBr Pellet.

Sample State: Solid.
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Wavenumber
(cm⁻¹)

Vibration Mode Functional Group Notes

3250 – 3300 ν(≡C-H) Terminal Alkyne

Sharp, strong band.

Diagnostic for terminal

alkynes.

2100 – 2120 ν(C≡C) Alkyne Stretch
Weak to medium

intensity.

1715 – 1730 ν(C=O) Ester Carbonyl Strong, sharp band.

1250 – 1280 ν(C-O) Aryl Ether
Strong stretch (Ar-O-

C).

1050 – 1100 ν(C-O) Alkyl Ether Stretch.

Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight and provides a fragmentation fingerprint.

Experimental Protocol:

Ionization: ESI (Electrospray Ionization) or EI (Electron Impact).

Mode: Positive Ion Mode (+ve).

Fragmentation Pathway (EI/ESI)
Molecular Ion [M]+: m/z 190.06 (Base peak in EI often).

Protonated Molecular Ion [M+H]+: m/z 191.07.

Sodium Adduct [M+Na]+: m/z 213.05.

Key Fragments (EI):

[M – OMe]+ (m/z 159): Loss of the methoxy group from the ester.

[M – COOMe]+ (m/z 131): Loss of the entire ester group, leaving the ethynyl-anisole core.
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[M – CH₃]+ (m/z 175): Loss of a methyl radical (from ether or ester).

Molecular Ion
[M]+ m/z 190

[M - OMe]+
m/z 159

- OMe (31)

[M - COOMe]+
m/z 131

- COOMe (59)

[M - CH3]+
m/z 175

- CH3 (15)

Click to download full resolution via product page

Caption: Primary fragmentation pathways observed in Electron Impact (EI) mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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